Cas no 1209-81-0 (Benzoic acid,2-[(carboxymethyl)sulfonyl]-)

• Product name: Benzoic acid,2-[(carboxymethyl)sulfonyl]-
• CAS No: 1209-81-0
• MF: C₉H₈O₆S
• MW: 244.221221923828
• CID: 173526
• PubChem ID: 71025

Benzoic acid,2-[(carboxymethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(carboxymethyl)sulfonyl]-
• 2-(carboxymethylsulfonyl)benzoic acid
• 2-[(carboxymethyl)sulphonyl]benzoic acid
• 2-(carboxymethyl-sulfonyl)-benzoic acid
• 2-carboxymethanesulfonyl-benzoic acid
• 2-Carboxymethansulfonyl-benzoesaeure
• 2-Carboxymethylsulfon-benzoesaeure
• Phenylsulfonessigsaeure-o-carbonsaeure
• CBKinase1_000565
• NS00045370
• 1209-81-0
• CBDivE_003180
• 2-((Carboxymethyl)sulphonyl)benzoic acid
• Oprea1_405481
• EINECS 214-908-1
• 2-[(carboxymethyl)sulfonyl]benzoic acid
• DTXSID90153059
• SCHEMBL11797264
• CBKinase1_012965
• AKOS001023846

• Inchi： InChI=1S/C9H8O6S/c10-8(11)5-16(14,15)7-4-2-1-3-6(7)9(12)13/h1-4H,5H2,(H,10,11)(H,12,13)
• InChI Key： STPWPICGADJXAM-UHFFFAOYSA-N
• SMILES： OC(CS(C1=CC=CC=C1C(=O)O)(=O)=O)=O

Computed Properties

• Exact Mass: 244.00400
• Monoisotopic Mass: 244.004159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• XLogP3: 0.3

Experimental Properties

• Density: 1.576
• Boiling Point: 581.3°Cat760mmHg
• Flash Point: 305.4°C
• Refractive Index: 1.596
• PSA: 117.12000
• LogP: 1.32390

Benzoic acid,2-[(carboxymethyl)sulfonyl]- Security Information

Benzoic acid,2-[(carboxymethyl)sulfonyl]- Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%